Methyl 5-{[(2-ethoxyethyl)amino]methyl}furan-2-carboxylate
Overview
Description
“Methyl 5-{[(2-ethoxyethyl)amino]methyl}furan-2-carboxylate” is a compound with the CAS Number: 1157206-28-4 . It has a molecular weight of 227.26 and its IUPAC name is methyl 5-{[(2-ethoxyethyl)amino]methyl}-2-furoate . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17NO4/c1-3-15-7-6-12-8-9-4-5-10 (16-9)11 (13)14-2/h4-5,12H,3,6-8H2,1-2H3 . This code provides a specific string of characters that describes the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound is in liquid form . It is stored at room temperature .Scientific Research Applications
Synthesis and Biological Activity
Methyl-5-(hydroxymethyl)-2-furan carboxylate and its derivatives, including compounds structurally related to Methyl 5-{[(2-ethoxyethyl)amino]methyl}furan-2-carboxylate, have been synthesized and studied for their biological activities. These studies focus on cytotoxicity against cancer cell lines and antimicrobial activity against Gram-positive and Gram-negative bacteria. For example, one derivative showed significant activity with an IC50 of 62.37 µg/mL against the HeLa cell line and an MIC of 250 µg/mL against photogenic bacteria (Phutdhawong et al., 2019).
Analytical and Spectral Studies
The furan ring, a common structural feature in these compounds, has been the subject of analytical and spectral studies. These studies involve the synthesis and characterization of furan-containing organic ligands and their metal complexes, which show varying degrees of antibacterial activities against human pathogenic bacteria (Patel, 2020).
Biobased Polyesters Synthesis
2,5-Bis(hydroxymethyl)furan, a molecule related to Methyl 5-{[(2-ethoxyethyl)amino]methyl}furan-2-carboxylate, has been used as a rigid diol in the enzymatic synthesis of novel biobased polyesters. These furan-based polyesters have potential applications in sustainable material science due to their renewable origins and desirable physical properties (Jiang et al., 2014).
Catalytic Synthesis
Methyl 5-bromo-2-furoate, a compound similar in structure, has been used in palladium-catalyzed direct arylation reactions. These reactions are significant for the synthesis of biheteroaryl compounds, with potential applications in pharmaceutical and material sciences (Fu et al., 2012).
Renewable PET Production
Studies have explored the use of furanic compounds like methyl 5-(methoxymethyl)-furan-2-carboxylate in the production of biobased terephthalic acid precursors. This research is critical for developing sustainable alternatives to petroleum-based products in the plastic industry (Pacheco et al., 2015).
Safety and Hazards
properties
IUPAC Name |
methyl 5-[(2-ethoxyethylamino)methyl]furan-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO4/c1-3-15-7-6-12-8-9-4-5-10(16-9)11(13)14-2/h4-5,12H,3,6-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHFDJSLTBWSVSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCNCC1=CC=C(O1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-{[(2-ethoxyethyl)amino]methyl}furan-2-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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